2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(2,4-dimethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO4/c1-19-10-4-5-11(14(8-10)20-2)9-3-6-13(16)12(7-9)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: IJSOWWXRBVRBHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)OC
• Molecular Formula: C15H13ClO4
• DSSTOX Substance ID: DTXSID30681265
• Molecular Weight: 292.71 g/mol
• CAS RN: 1178415-57-0

Description

2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% (2C5D2MPA) is an organic compound with a wide variety of uses in scientific research. It is a white crystalline powder with a melting point of 155-156°C and is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO). 2C5D2MPA is used as a reagent in organic synthesis and as a reactant in various biochemical and physiological experiments. It is also used as a fluorescent probe in fluorescence spectroscopy and imaging.

Mechanism of Action

2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% has been used as a fluorescent probe to study the mechanism of action of various enzymes and proteins. It is a reversible inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% can increase the concentrations of acetylcholine in the brain, resulting in increased alertness and improved cognitive performance.
Biochemical and Physiological Effects
2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of the enzyme acetylcholinesterase, resulting in increased concentrations of the neurotransmitter acetylcholine in the brain. This can lead to increased alertness and improved cognitive performance. In addition, 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% has been found to have anti-inflammatory and anti-oxidant properties. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% in laboratory experiments is its high purity (95%). This makes it ideal for use in sensitive biochemical and physiological experiments. In addition, 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% is relatively easy to synthesize and is readily available commercially.
However, there are some limitations to using 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% in laboratory experiments. It is a relatively expensive compound, and its solubility in water is limited, which can make it difficult to use in certain experiments. In addition, 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% can be toxic in high concentrations, so it is important to use caution when handling and storing the compound.

Future Directions

There are a number of potential future directions for research involving 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95%. One area of research is to further explore its biochemical and physiological effects, particularly its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is to investigate the potential uses of 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% as a fluorescent probe in fluorescence spectroscopy and imaging. Additionally, further research could be conducted to explore the potential of 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% as a reagent in organic synthesis. Finally, research could be conducted to explore the potential of 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% as an inhibitor of enzymes and proteins.

Synthesis Methods

2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% is produced by a two-step reaction of 2-chlorobenzoic acid with 2,4-dimethoxyphenol. In the first step, 2-chlorobenzoic acid is reacted with 2,4-dimethoxyphenol in the presence of an acid catalyst to form 2-chloro-5-(2,4-dimethoxyphenyl)benzoic acid. In the second step, the acid is purified by recrystallization from aqueous ethanol. The final product is a white crystalline powder with a purity of 95%.

Scientific Research Applications

2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a reactant in biochemical and physiological experiments, and as a fluorescent probe in fluorescence spectroscopy and imaging. 2-Chloro-5-(2,4-dimethoxyphenyl)benzoic acid, 95% is also used in the study of enzyme kinetics, protein-protein interactions, and receptor activation.